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Solubility and Basic Properties

Quantitative data for sodium disulfide is limited. The table below summarizes the available information

from search results.

Property Value / Description Condition Source

Water Solubility 600 g/L [1] [2] 25 °C Manufacturer Specs

Appearance White to Almost white powder to crystal [2] - -

Density 1.575 g/cm³ [1] [2] 20 °C -

No specific data was found for its solubility in organic solvents like ethanol, acetone, or DMF from these

search results.

Primary Applications and Experimental Context

Sodium disulfide is primarily used as an intermediate or sulfur-transfer agent in chemical synthesis. The

following diagram illustrates its role in one such synthesis pathway.
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Sodium disulfide serves as a key intermediate in the synthesis of heterocyclic compounds like 1,2,5-

dithiazepines [3].

Another common industrial application is the use of its derivative, bis-(sodium sulfopropyl)-disulfide

(SPS), which is highly soluble in water (600 g/L at 25°C) and acts as a brightener and leveling agent in acid

copper electroplating baths [1] [2].

Experimental Solubility Determination Protocol

For a complete solubility profile, you may need to determine it experimentally. Here is a standard shake-

flask method for determining solubility in the laboratory.

Objective: To determine the equilibrium solubility of sodium disulfide in a selected solvent at a controlled

temperature.
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Materials:

Sodium disulfide
Solvent of choice (e.g., water, methanol, ethanol, DMF, acetone)

Thermostatted water bath or shaker
Analytical balance

Sealed vials (to prevent moisture absorption and oxidation)
Syringe filter (0.45 µm, compatible with the solvent)

HPLC or a suitable method for quantification (e.g., gravimetric analysis)

Procedure:

Excess Solute: Place an excess amount of sodium disulfide into a sealed vial containing a known

volume of the solvent.
Equilibration: Agitate the mixture continuously in a thermostatted shaker at a constant temperature

(e.g., 25°C) for a sufficient time to reach equilibrium (typically 24 hours).
Phase Separation: After equilibration, allow the undissolved solid to settle or centrifuge the mixture.

Draw a sample of the saturated supernatant and filter it immediately to remove any particulate matter.
Quantification:

Gravimetric Method: Evaporate a known volume of the filtered solution to dryness and weigh
the residual solid.

HPLC Method: Dilute the filtered solution appropriately and analyze it using a calibrated HPLC
method to determine the concentration.

Calculation: Calculate the solubility as the mass of solute per volume of solvent (e.g., g/L or mg/mL).

Safety Notes: Conduct experiments in a fume hood. Sodium disulfide may release hydrogen sulfide upon

contact with moisture or acids. Use appropriate personal protective equipment (PPE).

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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